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Compound of Interest

Compound Name: Potassium tetrafluoroaluminate

Cat. No.: B076227 Get Quote

This technical guide provides an in-depth overview of the key physical properties of potassium
tetrafluoroaluminate (KAlF₄), specifically its density and solubility. This document is intended

for researchers, scientists, and professionals in drug development and related fields who

require precise and reliable data on this compound.

Core Physical Properties
Potassium tetrafluoroaluminate is an inorganic compound that exists as a white or light gray

powder at room temperature. It is recognized for its thermal stability and is slightly soluble in

water.[1]

Data Presentation
The quantitative physical properties of potassium tetrafluoroaluminate are summarized in

the table below for easy reference and comparison.

Physical Property Value Temperature Citation(s)

Density 2.9 g/cm³ 20°C [1][2][3][4][5]

Solubility in Water 2 g/L Standard Temperature [2][5]

2.5 g/L 20°C [1][4]
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While specific experimental protocols for the determination of the density and solubility of

potassium tetrafluoroaluminate are not extensively detailed in the available literature,

standard methodologies for solids and sparingly soluble salts can be applied.

Density Determination
A common and accurate method for determining the density of a solid powder like potassium
tetrafluoroaluminate is gas pycnometry. This technique measures the volume of the solid

material directly by displacing a known volume of an inert gas, such as helium. The density is

then calculated by dividing the mass of the sample by the measured volume.

For molten salts, the Archimedean technique is a prevalent method.[6] This involves immersing

a platinum sphere of known volume into the molten salt and measuring the buoyant force, from

which the density of the melt can be calculated.[6]

Solubility Determination
The solubility of a sparingly soluble salt like potassium tetrafluoroaluminate in water can be

determined by the equilibrium solubility method. A supersaturated solution is prepared by

adding an excess of the solid to water and agitating it at a constant temperature until

equilibrium is reached. The solution is then filtered to remove the undissolved solid, and the

concentration of the dissolved solute in the filtrate is determined using analytical techniques

such as ion chromatography or inductively coupled plasma mass spectrometry (ICP-MS) to

quantify the potassium or aluminum ions.

Synthesis Workflow
The industrial production of potassium tetrafluoroaluminate often involves the reaction of an

aluminum source with a potassium source in the presence of hydrofluoric acid. One common

pathway is the reaction of alumina trihydrate with potassium hydroxide and hydrofluoric acid.
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Reactants

Process Product

Alumina Trihydrate (Al(OH)₃)

Reaction in Aqueous SolutionPotassium Hydroxide (KOH)

Hydrofluoric Acid (HF)

Precipitation of KAlF₄
Cooling / pH adjustment

Centrifugation / Filtration Drying Potassium Tetrafluoroaluminate (KAlF₄)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of potassium tetrafluoroaluminate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Potassium Tetrafluoroaluminate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076227#physical-properties-of-potassium-
tetrafluoroaluminate-density-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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